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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232

This guide provides an in-depth overview of N-tert-Butoxycarbonyl-propargylamine (Boc-
propargylamine), a key reagent in bioconjugation and medicinal chemistry. It is intended for
researchers, scientists, and professionals in the field of drug development. This document
details the physicochemical properties, synthesis, and applications of Boc-propargylamine,
presenting data in a clear and accessible format.

Physicochemical Properties

Boc-propargylamine is a stable, solid compound at room temperature, characterized by the
presence of a terminal alkyne and a Boc-protected amine. These functional groups make it a
valuable building block in organic synthesis, particularly in click chemistry reactions.
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Property Value References
Molecular Formula C8H13NO2 [L12113114115]116]
Molecular Weight 155.19 g/mol [11[3][4]1[5]16]
CAS Number 92136-39-5 [1121[3][41[7]
Appearance White solid [1114]

Melting Point 40-44 °C [1]4](8]

Boiling Point 170 °C at 14 mmHg [1]

Solubility Soluble in chloroform [1][5]

Storage Temperature 2-8°C [4161[8]

Synthesis of Boc-propargylamine

The standard laboratory synthesis of Boc-propargylamine involves the reaction of
propargylamine with di-tert-butyl dicarbonate (Boc anhydride). This reaction is typically carried
out in a suitable organic solvent, such as dichloromethane, at a reduced temperature to control
the exothermic nature of the reaction.

Experimental Protocol

e Reaction Setup: Propargylamine is dissolved in dichloromethane in a reaction vessel and
cooled to 0 °C in an ice bath.[1]

» Reagent Addition: Di-tert-butyl dicarbonate is added dropwise to the cooled solution of
propargylamine.[1]

e Reaction: The reaction mixture is stirred at 0 °C for one hour.[1]
e Workup: The solvent is removed under reduced pressure to yield the crude product.[1]

 Purification: The resulting product can be used without further purification or can be purified
by column chromatography to yield a white solid.[1]
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Synthesis of Boc-propargylamine
Proparavlamine Di-tert-butyl dicarbonate Dichloromethane
pargy (Boc Anhydride) (Solvent)

Reaction

Click to download full resolution via product page
A flowchart illustrating the synthesis of Boc-propargylamine.

Molecular Structure

The molecular structure of Boc-propargylamine features a tert-butoxycarbonyl (Boc)
protecting group attached to a propargylamine moiety. The terminal alkyne is a key functional
group for various chemical transformations.

A diagram showing the chemical structure of Boc-propargylamine.

Applications in Research and Development

Boc-propargylamine is a versatile reagent with significant applications in several areas of
chemical and biological research:

e Click Chemistry: The terminal alkyne group allows for facile copper-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions, a cornerstone of click chemistry. This enables the efficient

and specific labeling of biomolecules.[9]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b032232?utm_src=pdf-body-img
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.benchchem.com/product/b032232?utm_src=pdf-body
https://www.medchemexpress.com/boc-propargylamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Inhibitor Synthesis: It is used as a precursor in the synthesis of various enzyme inhibitors,
such as CDC25 phosphatase inhibitors.[1]

e Polysaccharide Analogs: Boc-propargylamine is utilized in the synthesis of 3-glucan
polysaccharide analogs.[1]

» Organic Synthesis: It participates in reactions like the Pauson-Khand reaction to form
substituted cyclopentenones.[1]

This technical guide provides a foundational understanding of Boc-propargylamine,
highlighting its key properties and synthetic route. For further information, researchers are
encouraged to consult the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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